N-(2-hydroxy-2-(thiophen-2-yl)ethyl)pent-4-enamide
Overview
Description
“N-(2-hydroxy-2-(thiophen-2-yl)ethyl)pent-4-enamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Synthesis Analysis
While specific synthesis methods for this compound are not available, thiophene derivatives are typically synthesized through condensation reactions . For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Thiophene derivatives can exhibit a range of properties, including various degrees of solubility, reactivity, and stability .Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives play a crucial role in medicinal chemistry. Researchers explore their structural modifications to enhance biological activity. Some notable applications include:
Organic Electronics
Thiophenes find applications in organic electronics:
- Organic Semiconductors : Thiophene-based molecules contribute to the development of organic semiconductors .
- Organic Field-Effect Transistors (OFETs) : OFETs utilize thiophene-mediated materials .
- Organic Light-Emitting Diodes (OLEDs) : Thiophenes play a role in OLED fabrication .
Corrosion Inhibition
Thiophene derivatives serve as corrosion inhibitors in industrial chemistry and material science .
Fungicidal Activity
Recent research highlights the fungicidal potential of N-(thiophen-2-yl) derivatives . These compounds exhibit activities against various fungal pathogens, including cucumber downy mildew.
Synthetic Strategies
Several synthetic methods yield thiophene derivatives:
- Gewald Reaction : A condensation reaction leading to aminothiophene derivatives .
- Paal–Knorr Reaction : Condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) .
- Fiesselmann and Hinsberg Syntheses : Other significant methods for thiophene synthesis .
Crystallography and Structural Investigation
Researchers study the crystal structures of thiophene derivatives to understand their properties and interactions .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-ylethyl)pent-4-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2S/c1-2-3-6-11(14)12-8-9(13)10-5-4-7-15-10/h2,4-5,7,9,13H,1,3,6,8H2,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOEWVXVKMUICAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)NCC(C1=CC=CS1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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